Cas no 1407521-92-9 (Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate)

Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate is a fluorinated benzofuran derivative with significant utility in organic synthesis and pharmaceutical research. The trifluoromethyl group enhances its electron-withdrawing properties, making it a valuable intermediate for constructing complex molecules with improved metabolic stability and lipophilicity. The ester functionality at the 2-position allows for further derivatization, enabling applications in medicinal chemistry and agrochemical development. Its rigid benzofuran core contributes to structural diversity in drug design, particularly in targeting CNS and inflammatory pathways. The compound's high purity and well-defined reactivity profile make it a reliable building block for researchers seeking to explore fluorinated heterocyclic systems.
Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate structure
1407521-92-9 structure
Product Name:Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate
CAS No:1407521-92-9
MF:C11H7F3O3
MW:244.166693925858
MDL:MFCD22573541
CID:1071651
PubChem ID:71300235
Update Time:2025-10-29

Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate
    • 1407521-92-9
    • AKOS015996903
    • LG-0745
    • DB-352125
    • Methyl 7-(trifluoromethyl)benzofuran-2-carboxylate
    • Methyl7-(trifluoromethyl)benzofuran-2-carboxylate
    • DTXSID101174934
    • CS-0445953
    • 2-Benzofurancarboxylic acid, 7-(trifluoromethyl)-, methyl ester
    • MFCD22573541
    • MDL: MFCD22573541
    • Inchi: 1S/C11H7F3O3/c1-16-10(15)8-5-6-3-2-4-7(9(6)17-8)11(12,13)14/h2-5H,1H3
    • InChI Key: WVUFZMFPNFQKNO-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC2C=C(C(=O)OC)OC=21)(F)F

Computed Properties

  • Exact Mass: 244.03472857g/mol
  • Monoisotopic Mass: 244.03472857g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 269.2±35.0 °C at 760 mmHg
  • Flash Point: 116.6±25.9 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Apollo Scientific
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Apollo Scientific
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abcr
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Methyl 7-(trifluoromethyl)-1-benzofuran-2-carboxylate, 95%; .
1407521-92-9 95%
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€315.00 2023-07-19
Chemenu
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TRC
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